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Compound of Interest

Compound Name: 3-Chloro-5-hydroxy-2-pentanone

Cat. No.: B079334 Get Quote

An In-depth Technical Guide to 3-Chloro-5-
hydroxy-2-pentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, formula,

and known properties of 3-Chloro-5-hydroxy-2-pentanone. The information is intended to

support research and development activities in the chemical and pharmaceutical sciences.

Molecular Structure and Formula
3-Chloro-5-hydroxy-2-pentanone is a functionalized pentanone derivative. Its structure

consists of a five-carbon chain with a ketone group at the second carbon (C2), a chlorine atom

at the third carbon (C3), and a primary hydroxyl group at the fifth carbon (C5).

Molecular Formula: C₅H₉ClO₂[1][2]

IUPAC Name: 3-chloro-5-hydroxypentan-2-one[2]

CAS Number: 13045-13-1[1][2]

Canonical SMILES: CC(=O)C(CCO)Cl[1]
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Below is a two-dimensional representation of the molecular structure generated using the DOT

language.

Caption: 2D Molecular Structure of 3-Chloro-5-hydroxy-2-pentanone.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Chloro-5-hydroxy-2-pentanone is

presented in the table below. These values are compiled from various chemical databases.

Property Value Source

Molecular Weight 136.58 g/mol [1][2]

Density 1.162 g/cm³ [3]

Boiling Point 263.5 °C at 760 mmHg [3]

Flash Point 113.2 °C [3]

Synthesis and Reactivity
General Synthetic Approach:

The primary route for the synthesis of 3-Chloro-5-hydroxy-2-pentanone involves the selective

α-chlorination of a precursor molecule. The most logical precursor is 5-hydroxy-2-pentanone.[4]

This reaction introduces a chlorine atom at the carbon atom adjacent to the carbonyl group.

The synthesis is conceptualized to proceed via the formation of an enol or enolate intermediate

of 5-hydroxy-2-pentanone, which then reacts with a suitable chlorinating agent.[4]

Experimental Protocol:

Detailed, peer-reviewed experimental protocols for the synthesis of 3-Chloro-5-hydroxy-2-
pentanone are not readily available in the public domain literature. Commercial suppliers of

this compound also do not typically provide synthesis procedures.

Reactivity and Potential Applications:
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3-Chloro-5-hydroxy-2-pentanone is a versatile synthetic intermediate.[4] The presence of

three different functional groups—a ketone, a chloroalkane, and an alcohol—allows for a

variety of chemical transformations. The chlorine atom can act as a leaving group in

nucleophilic substitution reactions, while the ketone and hydroxyl moieties can undergo their

characteristic reactions.

One notable application of this compound is in the synthesis of Thiamine (Vitamin B1).[5] It

serves as a key building block in the construction of the thiazole ring of the thiamine molecule.

The logical workflow for its utilization in a synthetic pathway can be visualized as follows:

Synthesis of 3-Chloro-5-hydroxy-2-pentanone

Application in Thiamine Synthesis

5-hydroxy-2-pentanone

α-chlorination

Chlorinating Agent

3-Chloro-5-hydroxy-2-pentanone

Thiazole ring formation

Pyrimidine derivative

Thiamine

Click to download full resolution via product page

Caption: Synthetic workflow for 3-Chloro-5-hydroxy-2-pentanone and its application.
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Spectroscopic Data
Experimental spectroscopic data, including ¹H NMR, ¹³C NMR, and mass spectrometry data for

3-Chloro-5-hydroxy-2-pentanone, are not widely available in published literature or common

spectral databases. Commercial suppliers contacted do not provide this analytical information.

For research purposes, it is recommended that users of this compound perform their own

analytical characterization to confirm its identity and purity.

Predicted Spectroscopic Features:

Based on its structure, the following general features would be expected in its spectra:

¹H NMR: Signals corresponding to the methyl, methylene, and methine protons, with

chemical shifts influenced by the adjacent carbonyl, chloro, and hydroxyl groups.

¹³C NMR: Resonances for the five distinct carbon atoms, including a downfield signal for the

carbonyl carbon.

Mass Spectrometry: A molecular ion peak corresponding to its molecular weight, with a

characteristic isotopic pattern (M+2 peak) due to the presence of the chlorine atom.[4]

Safety Information
Safety data sheets from commercial suppliers should be consulted for detailed handling and

safety information. As a chlorinated organic compound, appropriate personal protective

equipment should be used when handling 3-Chloro-5-hydroxy-2-pentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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